molecular formula C11H13NO2 B8738778 4-(3-Oxobutyl)benzamide

4-(3-Oxobutyl)benzamide

Cat. No. B8738778
M. Wt: 191.23 g/mol
InChI Key: YCKSJHSNIYQXSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Oxobutyl)benzamide is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Oxobutyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Oxobutyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(3-Oxobutyl)benzamide

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

4-(3-oxobutyl)benzamide

InChI

InChI=1S/C11H13NO2/c1-8(13)2-3-9-4-6-10(7-5-9)11(12)14/h4-7H,2-3H2,1H3,(H2,12,14)

InChI Key

YCKSJHSNIYQXSM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CCC1=CC=C(C=C1)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 9.70 g (0.056) mole of 4-(4-cyanophenyl)-2-butanone (the product of step (a)) in 15 ml of methanol, 1.80 g of potassium bicarbonate and 0.20 g of potassium carbonate were added. To the resulting mixture, 10.0 ml (0.088 mole) of 30% hydrogen peroxide was added dropwise over an hour. The reaction mixture was stirred for 24 hours and then chilled. The solid was collected by filtration, was rinsed twice with water and was dried to give 9.67 g of the above-identified product, melting point 152°-154° C. The 1H NMR was consistent with the assigned structure.
[Compound]
Name
( 0.056 )
Quantity
9.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.2 g
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

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